Cas no 2097996-26-2 (4-(3-Oxa-6-azabicyclo[3.1.1]heptan-6-yl)aniline)

• Product Name: 4-(3-Oxa-6-azabicyclo[3.1.1]heptan-6-yl)aniline
• CAS No: 2097996-26-2
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 5047075
• Update Time: 2025-07-19

4-(3-Oxa-6-azabicyclo[3.1.1]heptan-6-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(3-oxa-6-azabicyclo[3.1.1]heptan-6-yl)aniline
• 4-(3-Oxa-6-azabicyclo[3.1.1]heptan-6-yl)aniline

• Inchi： 1S/C11H14N2O/c12-8-1-3-9(4-2-8)13-10-5-11(13)7-14-6-10/h1-4,10-11H,5-7,12H2
• InChI Key： OGISFSLJZCOCLD-UHFFFAOYSA-N
• SMILES： O1CC2CC(C1)N2C1C=CC(=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• XLogP3: 1.3
• Topological Polar Surface Area: 38.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 4-(3-Oxa-6-azabicyclo[3.1.1]heptan-6-yl)aniline

Professional Introduction to 4-(3-Oxa-6-azabicyclo[3.1.1]heptan-6-yl)aniline (CAS No. 2097996-26-2)

4-(3-Oxa-6-azabicyclo[3.1.1]heptan-6-yl)aniline, a compound with the chemical identifier CAS No. 2097996-26-2, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate bicyclic structure and aniline moiety, has garnered considerable attention due to its potential applications in drug discovery and therapeutic intervention.

The molecular framework of 4-(3-Oxa-6-azabicyclo[3.1.1]heptan-6-yl)aniline consists of a fused oxygen-containing bicyclic system linked to an aniline group. This unique structural configuration imparts distinct chemical and pharmacological properties, making it a promising candidate for further exploration in medicinal chemistry. The bicyclic core, specifically a 3-oxa-6-azabicyclo[3.1.1]heptane scaffold, is known for its stability and versatility in forming complex molecular interactions.

In recent years, there has been a growing interest in the development of novel scaffolds that can modulate biological pathways with high specificity and efficacy. The presence of both oxygen and nitrogen atoms in the bicyclic system of 4-(3-Oxa-6-azabicyclo[3.1.1]heptan-6-yl)aniline suggests its potential ability to engage with various biological targets, including enzymes and receptors, through multiple interaction mechanisms such as hydrogen bonding and hydrophobic interactions.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that derivatives of similar structural motifs have shown promise in inhibiting key enzymes involved in inflammatory and metabolic disorders. The aniline group, a well-known pharmacophore, is frequently incorporated into drug molecules due to its ability to enhance binding affinity and metabolic stability.

The synthesis of 4-(3-Oxa-6-azabicyclo[3.1.1]heptan-6-yl)aniline presents both challenges and opportunities for synthetic chemists. The construction of the bicyclic system requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis, have made it possible to construct complex cyclic structures with greater ease and efficiency.

Evaluation of the pharmacological properties of 4-(3-Oxa-6-azabicyclo[3.1.1]heptan-6-yl)aniline has revealed several intriguing findings. Preclinical studies suggest that this compound exhibits moderate activity against certain enzymatic targets, indicating its potential as a lead compound for further optimization. Additionally, its structural features may contribute to favorable pharmacokinetic profiles, including good solubility and bioavailability.

The integration of computational chemistry techniques has further enhanced the understanding of the interactions between 4-(3-Oxa-6-azabicyclo[3.1.1]heptan-6-yl)aniline and biological targets. Molecular docking studies have been instrumental in identifying key binding residues and predicting binding affinities, providing valuable insights for structure-based drug design.

In conclusion, 4-(3-Oxa-6-azabicyclo[3.1.1]heptan-6-yl)aniline (CAS No. 2097996-26-2) represents a significant advancement in pharmaceutical chemistry with promising applications in drug discovery and therapeutic intervention. Its unique structural features, combined with its demonstrated biological activity, make it a valuable asset for ongoing research efforts aimed at developing novel therapeutic agents.